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Compound of Interest

Compound Name: 10-Nonadecanol

Cat. No.: B101355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of 10-
Nonadecanol in materials science, focusing on its use as a lubricant additive, a phase change

material, and a polymer plasticizer. While specific experimental data for 10-Nonadecanol is
limited in publicly available literature, the following protocols and data are based on the

established properties of long-chain secondary fatty alcohols and provide a strong framework

for its evaluation.

Application as a Lubricant Additive
Long-chain secondary alcohols, such as 10-Nonadecanol, are promising candidates for

lubricant additives. The non-terminal position of the hydroxyl group can lead to a lower melting

point and improved cold-flow properties in lubricant formulations.

Quantitative Data: Tribological Properties (Hypothetical)
The following table presents hypothetical data for a base oil formulated with 10-Nonadecanol,
illustrating the expected improvements in tribological performance.
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Property Base Oil
Base Oil + 2%
(w/w) 10-
Nonadecanol

ASTM Standard

Coefficient of Friction 0.12 0.09 ASTM D5183

Wear Scar Diameter

(mm)
0.55 0.45 ASTM D4172

Weld Point (N) 1600 1800 ASTM D2783

Pour Point (°C) -15 -21 ASTM D97

Experimental Protocol: Evaluation of Lubricant
Performance
Objective: To determine the effect of 10-Nonadecanol as an additive on the anti-wear and

friction-reducing properties of a base lubricant.

Apparatus:

Four-ball tribometer

Optical microscope for wear scar measurement

Analytical balance

Materials:

Base lubricant (e.g., mineral oil, PAO)

10-Nonadecanol (≥98% purity)

Steel balls (as per ASTM D4172 specifications)

Heptane (for cleaning)

Procedure (based on ASTM D4172):
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Preparation of Lubricant Blend: Prepare a 2% (w/w) solution of 10-Nonadecanol in the base

oil. Ensure complete dissolution, using gentle heating and stirring if necessary.

Assembly of Four-Ball Test Rig: Thoroughly clean the steel balls and the test cup with

heptane and allow them to dry completely. Assemble the four-ball test configuration as per

the manufacturer's instructions.

Test Execution:

Pour the lubricant sample (either base oil or the 10-Nonadecanol blend) into the test cup,

ensuring the stationary balls are fully submerged.

Set the test parameters:

Load: 392 N (40 kgf)

Speed: 1200 rpm

Temperature: 75 °C

Duration: 60 minutes

Start the test and record the friction coefficient throughout the duration.

Wear Scar Measurement:

After the test, disassemble the rig and clean the three stationary balls with heptane.

Measure the diameter of the wear scars on each of the three stationary balls in two

perpendicular directions using an optical microscope.

Calculate the average wear scar diameter.

Data Analysis: Compare the average wear scar diameter and the friction coefficient of the

base oil with the 10-Nonadecanol blend.

Experimental Workflow: Lubricant Additive Testing
Workflow for evaluating the tribological performance of 10-Nonadecanol.
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Application as a Phase Change Material (PCM)
Long-chain fatty alcohols are known to be effective organic phase change materials due to their

high latent heat of fusion. 10-Nonadecanol, with its long alkyl chain, is expected to exhibit

significant potential for thermal energy storage applications.

Quantitative Data: Thermophysical Properties
The following table provides estimated thermophysical properties of 10-Nonadecanol, which

are crucial for its evaluation as a PCM.

Property Estimated Value Method of Determination

Melting Point (°C) 55 - 65
Differential Scanning

Calorimetry (DSC)

Latent Heat of Fusion (kJ/kg) 180 - 220
Differential Scanning

Calorimetry (DSC)

Thermal Conductivity (W/m·K) ~0.2 (solid), ~0.15 (liquid) Transient Hot Wire Method

Specific Heat Capacity

(kJ/kg·K)
~2.0 (solid), ~2.5 (liquid)

Differential Scanning

Calorimetry (DSC)

Experimental Protocol: Characterization of PCM
Properties
Objective: To determine the melting temperature and latent heat of fusion of 10-Nonadecanol.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Analytical balance (microgram sensitivity)

Materials:
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10-Nonadecanol (≥98% purity)

Indium standard for calibration

Procedure:

DSC Calibration: Calibrate the DSC instrument for temperature and enthalpy using an

indium standard according to the manufacturer's protocol.

Sample Preparation:

Accurately weigh 5-10 mg of 10-Nonadecanol into a hermetic aluminum pan.

Seal the pan hermetically to prevent any loss of mass during heating.

Prepare an empty sealed pan to be used as a reference.

DSC Measurement:

Place the sample and reference pans into the DSC cell.

Execute the following temperature program:

Hold at 25 °C for 5 minutes.

Heat from 25 °C to 100 °C at a rate of 10 °C/min.

Hold at 100 °C for 5 minutes to ensure complete melting.

Cool from 100 °C to 25 °C at a rate of 10 °C/min.

Data Analysis:

From the heating curve, determine the onset temperature of the melting peak, which

corresponds to the melting point.

Integrate the area of the melting peak to calculate the latent heat of fusion (in J/g).
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Analyze the cooling curve to observe the solidification behavior and any potential

supercooling.

Logical Relationship: PCM Characterization
Relationship between 10-Nonadecanol's properties and its PCM application.

Application as a Polymer Plasticizer
Fatty alcohols can act as secondary plasticizers for various polymers, improving their flexibility

and processability. The long, non-polar chain of 10-Nonadecanol can intercalate between

polymer chains, reducing intermolecular forces.

Quantitative Data: Effect on Polymer Properties
(Hypothetical)
This table shows the potential effect of 10-Nonadecanol on the mechanical properties of a

polymer like Polyvinyl Chloride (PVC).

Property PVC (unplasticized)
PVC + 10 phr 10-
Nonadecanol

ASTM Standard

Tensile Strength

(MPa)
50 40 ASTM D638

Elongation at Break

(%)
5 150 ASTM D638

Shore A Hardness 100 85 ASTM D2240

Glass Transition

Temp. (°C)
82 65 ASTM D3418 (DSC)

(phr = parts per hundred parts of resin)

Experimental Protocol: Evaluation of Plasticizer
Efficiency
Objective: To assess the effectiveness of 10-Nonadecanol as a plasticizer for a given polymer.
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Apparatus:

Two-roll mill or internal mixer

Compression molding press

Universal testing machine for tensile testing

Durometer for hardness testing

Differential Scanning Calorimeter (DSC) for glass transition temperature measurement

Materials:

Polymer resin (e.g., PVC)

10-Nonadecanol

Primary plasticizer (e.g., a phthalate, if used in combination)

Stabilizers and other necessary additives

Procedure:

Compounding:

On a two-roll mill or in an internal mixer, blend the polymer resin with the desired amount

of 10-Nonadecanol (e.g., 10 phr) and other additives.

Ensure a homogeneous mixture is obtained.

Sample Preparation:

Compression mold the compounded material into sheets of a specified thickness

according to ASTM standards for the tests to be performed.

Cut the molded sheets into dumbbell shapes for tensile testing.

Mechanical Testing:
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Conduct tensile tests on the dumbbell specimens using a universal testing machine

according to ASTM D638 to determine tensile strength and elongation at break.

Measure the Shore A hardness of the molded sheets using a durometer as per ASTM

D2240.

Thermal Analysis:

Determine the glass transition temperature (Tg) of the plasticized polymer using DSC

(ASTM D3418). A reduction in Tg compared to the unplasticized polymer indicates

effective plasticization.

Data Analysis: Compare the mechanical and thermal properties of the plasticized polymer

with the unplasticized polymer to evaluate the plasticizing effect of 10-Nonadecanol.

Signaling Pathway: Mechanism of Plasticization
Mechanism of action of 10-Nonadecanol as a polymer plasticizer.

To cite this document: BenchChem. [Application Notes and Protocols: 10-Nonadecanol in
Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101355#10-nonadecanol-applications-in-materials-
science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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